Cas no 2228806-01-5 (tert-butyl N-3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propylcarbamate
• CAS No: 2228806-01-5
• MF: C₁₇H₂₉N₃O₂
• MW: 307.431064367294
• CID: 6149495
• PubChem ID: 165716456
• Update Time: 2025-05-20

tert-butyl N-3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propylcarbamate
• tert-butyl N-[3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propyl]carbamate
• 2228806-01-5
• EN300-1898532

• Inchi： 1S/C17H29N3O2/c1-16(2,3)22-15(21)19-11-17(4,10-18)14-9-12-7-5-6-8-13(12)20-14/h9,20H,5-8,10-11,18H2,1-4H3,(H,19,21)
• InChI Key： SQTNRJXKNLYHQI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C)(CN)C1=CC2CCCCC=2N1)=O

Computed Properties

• Exact Mass: 307.22597718g/mol
• Monoisotopic Mass: 307.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.1Ų

Additional information on tert-butyl N-3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propylcarbamate

tert-butyl N-3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propylcarbamate: A Comprehensive Overview

The compound tert-butyl N-3-amino-2-methyl-2-(4,5,6,7-tetrahydro-1H-indol-2-yl)propylcarbamate, identified by the CAS number 2228806-01-5, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tert-butyl group with an indole moiety and an aminoalkyl chain. The indole ring system is a key feature of this molecule, contributing to its versatile reactivity and biological activity.

Recent studies have highlighted the importance of indole-containing compounds in drug discovery and development. The 4,5,6,7-tetrahydroindole substructure within this compound has been shown to exhibit promising pharmacokinetic properties, including improved bioavailability and reduced toxicity. Researchers have explored the potential of this compound as a precursor for the synthesis of bioactive molecules, particularly in the context of peptide mimetics and enzyme inhibitors.

The synthesis of tert-butyl N-3-amino-2-methyl-2-(4,5,6,7-tetrahydroindol-2-yl)propylcarbamate involves a multi-step process that typically begins with the preparation of the indole derivative. This is followed by functionalization to introduce the aminoalkyl chain and subsequent carbamate formation. The use of advanced catalytic systems has enabled higher yields and greater control over the stereochemistry of the product.

In terms of applications, this compound has shown promise in the field of materials science as well. Its ability to form stable amide bonds makes it a valuable building block for constructing supramolecular assemblies and polymeric materials. Recent research has demonstrated its utility in the development of stimuli-responsive materials that can undergo reversible structural changes in response to external stimuli such as pH or temperature.

The biological activity of tert-butyl N-(3-amino)-substituted carbamates has also been a focus of recent investigations. In particular, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases and cancer therapy. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development.

In conclusion, tert-butyl N-(3-amino)-substituted carbamates, represented by CAS number 2228806-01-5, is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and reactivity make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.